Cas no 2742652-36-2 (1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride)

• Product Name: 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride
• CAS No: 2742652-36-2
• MF: C₁₀H₁₈Cl₂N₄
• MW: 265.182719707489
• CID: 6168933
• PubChem ID: 165694152
• Update Time: 2025-05-20

1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742652-36-2
• EN300-37153616
• 1-[1-(pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride
• 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride

• Inchi： 1S/C10H16N4.2ClH/c11-7-9-2-5-14(6-3-9)10-1-4-12-8-13-10;;/h1,4,8-9H,2-3,5-7,11H2;2*1H
• InChI Key： XXLRYGWETKTKPG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CN=CN=2)CCC(CN)CC1

Computed Properties

• Exact Mass: 264.0908520g/mol
• Monoisotopic Mass: 264.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Additional information on 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride

1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2742652-36-2, commonly referred to as 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride, is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that are being actively investigated for their potential therapeutic applications. The pyrimidine ring and the piperidine moiety within its structure are key features that contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of a pyrimidine ring in this compound suggests potential interactions with various biological targets, making it a promising candidate for further research. Additionally, the piperidine group is known for its ability to enhance drug bioavailability and stability, which are critical factors in drug design.

The dihydrochloride salt form of this compound is particularly relevant due to its enhanced solubility and stability compared to its free base counterpart. This makes it more suitable for formulation into various drug delivery systems. Recent advancements in crystal engineering have also allowed researchers to optimize the physical properties of this salt form, further enhancing its suitability for therapeutic applications.

From a synthetic standpoint, the construction of 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride involves a series of intricate organic reactions. The synthesis typically begins with the preparation of the pyrimidine ring, followed by the formation of the piperidine moiety through ring-closing reactions. The final step involves protonation to form the dihydrochloride salt. Researchers have recently developed more efficient and environmentally friendly methods for synthesizing this compound, which align with current trends toward sustainable chemistry.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The kinase inhibitory activity of this compound has been validated through both in vitro and in vivo assays, demonstrating its potential as a lead compound for drug development.

One of the most exciting developments related to this compound is its potential application in targeted therapies. By leveraging advanced drug delivery systems, researchers aim to enhance its efficacy while minimizing off-target effects. For instance, encapsulation within lipid nanoparticles or polymeric micelles could improve its biodistribution and reduce systemic toxicity.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride with its biological targets. Using molecular docking and dynamics simulations, scientists have been able to predict binding affinities and identify key residues responsible for interaction. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Another area of active research is the exploration of this compound's metabolic profile. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for predicting its pharmacokinetic behavior in humans. Recent studies have utilized metabolomics approaches to identify key metabolites and pathways involved in its biotransformation, providing valuable data for toxicity assessment and dosing regimens.

In conclusion, 1-[1-(Pyrimidin-4-yl)piperidin-4-yl]methanamine dihydrochloride (CAS No 2742652-36-2) represents a compelling candidate for therapeutic development. Its unique structural features, coupled with advancements in synthetic methodologies and pharmacological research, position it as a promising agent in the fight against various diseases. As research continues to unfold, this compound holds great potential for making significant contributions to the field of medicinal chemistry.